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Compound of Interest

Compound Name: Acamprosate

Cat. No.: B196724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acamprosate calcium, a synthetic compound with a structural resemblance to the endogenous

amino acid homotaurine, is a crucial therapeutic agent in the management of alcohol

dependence. This technical guide provides an in-depth exploration of the chemical structure of

Acamprosate calcium and a detailed overview of its various synthesis methodologies. Key

experimental protocols for its synthesis and analytical characterization are presented,

accompanied by quantitative data to facilitate comparison and replication. Furthermore, this

document illustrates the primary synthetic pathway using a clear and concise diagram.

Chemical Structure of Acamprosate Calcium
Acamprosate calcium is the calcium salt of N-acetylhomotaurine. Its chemical structure is

characterized by a propane sulfonic acid backbone that is N-acetylated at the amino group.

The presence of the calcium ion neutralizes the two acetylhomotaurinate anions.

Table 1: Chemical Identifiers and Properties of Acamprosate Calcium
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Identifier/Property Value

IUPAC Name calcium bis(3-acetamidopropane-1-sulfonate)[1]

Synonyms
Calcium acetylhomotaurinate, Calcium N-

acetylhomotaurinate, Aotal, Campral[2][3]

CAS Number 77337-73-6[2]

Molecular Formula C₁₀H₂₀CaN₂O₈S₂[4]

Molecular Weight 400.48 g/mol

Appearance White, odorless or nearly odorless powder

Solubility
Freely soluble in water; practically insoluble in

absolute ethanol and dichloromethane

Synthesis of Acamprosate Calcium
The synthesis of Acamprosate calcium can be achieved through several distinct routes,

primarily involving the formation of the key intermediate, 3-aminopropane-1-sulfonic acid

(homotaurine), followed by its acetylation and salt formation.

Synthesis Route 1: From 1,3-Propane Sultone and
Ammonia
This common industrial method involves a two-step process starting with the ring-opening of

1,3-propane sultone by ammonia to form homotaurine, which is then acetylated.

Experimental Protocol:

Step 1: Synthesis of 3-Aminopropane-1-sulfonic Acid (Homotaurine)

A solution of 1,3-propane sultone (6.1 g, 0.05 mol) in acetone (60 ml) is prepared in a stirred

reactor.

Gaseous ammonia is introduced into the solution at room temperature at a flow rate of 200-

250 ml/min for 1 hour. The reaction is exothermic, and the temperature may rise to

approximately 45°C.
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The reaction mixture is then cooled to room temperature and stirred for an additional 2

hours.

Acetone (90 ml) is added to the mixture, which is then stirred for 30 minutes to facilitate the

precipitation of the product.

The resulting solid is filtered and washed with absolute ethanol (90%) to yield 3-

aminopropane-1-sulfonic acid.

Step 2: Synthesis of Acamprosate Calcium

A mixture of acetic acid (1 ml, 17.5 mmol) and acetic anhydride (2 ml, 21.16 mmol) is

prepared.

This mixture is added to a stirred solution of 3-aminopropane-1-sulfonic acid (2.5 g, 17.9

mmol) in distilled water (3 ml).

Subsequently, a solution of calcium hydroxide (0.95 g, 12.8 mmol) in distilled water (4 ml) is

added to the reaction mixture.

The reaction is allowed to proceed for 1 hour.

Acetone (25 ml) is then added, and the mixture is stirred for 30 minutes.

Finally, ethanol (50 ml) is added to precipitate the product. The resulting solid is filtered and

dried to give Acamprosate calcium.

Table 2: Quantitative Data for Synthesis Route 1

Parameter Value Reference

Yield 92%

Purity 99.7%

Synthesis Route 2: Acetylation of Homotaurine with
Acetic Anhydride and Calcium Acetate
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This alternative method directly acetylates homotaurine using acetic anhydride in the presence

of a calcium source.

Experimental Protocol:

To 97 ml of acetic anhydride, add 13.9 g (0.1 mol) of homotaurine, resulting in a turbid

mixture.

Add 8.8 g (0.05 mol) of calcium acetate monohydrate to the reaction mixture.

Stir the mixture for 8 hours at a temperature of 120-130°C.

After the reaction is complete, cool the mixture to room temperature.

Add 50 ml of water to dissolve the product, followed by 1 g of activated carbon, and stir for 1

hour.

Filter the mixture to remove the activated carbon.

Concentrate the filtrate under reduced pressure.

Towards the end of the concentration, slowly add 100 ml of acetone dropwise to induce

crystallization.

Stir the resulting suspension at room temperature for 30 minutes and then filter.

Wash the filtered product thoroughly with acetone and dry to obtain Acamprosate calcium.

Table 3: Quantitative Data for Synthesis Route 2

Parameter Value Reference

Yield 95%

Purity High Purity
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Synthesis Route 3: One-Pot Synthesis from 1,3-Propane
Sultone and Potassium Acetamide
A more direct, one-pot procedure has been developed to avoid the isolation of the homotaurine

intermediate.

Experimental Protocol:

To an ice-cold solution of acetamide (24.18 g, 409 mmol) in anhydrous DMF (200 mL) under

an inert atmosphere, add potassium tert-butoxide (41.3 g, 368 mmol) in one portion.

Stir the mixture for 1 hour at room temperature before cooling in an ice bath.

Add a solution of 1,3-propanesultone (25.0 g, 205 mmol) in anhydrous DMF (50 mL)

dropwise over 15 minutes to the cooled mixture.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Add a solution of CaCl₂ (22.7 g, 205 mmol) in water (50 mL) dropwise, maintaining the pH

between 6.5 and 7.5 by the controlled addition of 1 M HCl.

Filter the resulting suspension to remove precipitated KCl.

Concentrate the filtrate in vacuo to an oil.

Add 2-propanol (IPA) (825 mL) dropwise to the oil.

Seed the solution with pure Acamprosate calcium to induce crystallization.

Stir the suspension overnight at room temperature, filter, wash with IPA, and dry to obtain

crude Acamprosate calcium.

Table 4: Quantitative Data for Synthesis Route 3
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Parameter Value Reference

Yield 74-77%

Purity >95%

Analytical Characterization
The identity and purity of synthesized Acamprosate calcium are confirmed using various

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
Experimental Protocol:

Instrument: Waters e2695 separation module with an autosampler.

Column: Phenomenex® C18 (250 mm × 4.6 mm, 5μm).

Mobile Phase: Triethylammonium phosphate buffer (pH 4.0). To prepare, add 5 mL of

triethylamine to 1000 ml of HPLC grade water and adjust the pH with diluted orthophosphoric

acid. Filter through a 0.45 μm nylon membrane filter and degas.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Column Temperature: 25°C.

Injection Volume: 20 µL.

Data Analysis: Empower 3 software.

Table 5: HPLC Validation Data
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Parameter Result Reference

Linearity Range 50 - 200 µg/mL

LOD 0.012 µg/mL

LOQ 0.042 µg/mL

Recovery 99.36 - 100.60%

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, D₂O):

δ 3.15 (t, 2H)

δ 2.80 (t, 2H)

δ 1.86 (s, 3H)

δ 1.80 (m, 2H)

¹³C NMR (100 MHz, D₂O):

δ 174.13

δ 48.44

δ 38.01

δ 23.93

δ 21.83

Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Acamprosate calcium would be expected to show characteristic

absorption bands for the functional groups present in the molecule. Key expected peaks

include:
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N-H stretch: Around 3300 cm⁻¹

C-H stretch (alkane): Around 2850-2960 cm⁻¹

C=O stretch (amide I): Around 1640 cm⁻¹

N-H bend (amide II): Around 1550 cm⁻¹

S=O stretch (sulfonate): Strong bands around 1200 cm⁻¹ and 1050 cm⁻¹

Synthesis Pathway Diagram

Step 1: Homotaurine Synthesis

Step 2: Acetylation and Salt Formation

1,3-Propane Sultone

3-Aminopropane-1-sulfonic Acid
(Homotaurine)

Acetone

Ammonia (NH3)

Acamprosate Calcium

Acetic Anhydride

Calcium Hydroxide
Ca(OH)2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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